![molecular formula C10H11FN2O3 B2550523 2-({[(4-Fluorophenyl)methyl]carbamoyl}amino)acetic acid CAS No. 923215-04-7](/img/structure/B2550523.png)
2-({[(4-Fluorophenyl)methyl]carbamoyl}amino)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-({[(4-Fluorophenyl)methyl]carbamoyl}amino)acetic acid is a useful research compound. Its molecular formula is C10H11FN2O3 and its molecular weight is 226.207. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural and Synthetic Applications
The compound 2-({[(4-Fluorophenyl)methyl]carbamoyl}amino)acetic acid and its derivatives have been explored in various structural and synthetic applications. For example, studies have looked into the properties of similar monofluorinated small molecules like ortho-fluorophenylglycine, which consists of a planar acetate anion with a fluorophenyl group, and its structural characteristics in crystal forms (Burns & Hagaman, 1993). Similarly, the reaction and structural analysis of related compounds, such as 2-(5-amino-4-carbamoyl-1H-pyrazol-3-yl)acetic acids with various electrophiles, have been investigated to produce interesting bicyclic heterocycles from the single starting material (Smyth et al., 2007).
Anticancer Activity
Research has been conducted on derivatives of this compound for potential anticancer activity. For instance, studies on 2-{[(2-Chloro-6-fluorophenyl)amino]-5-methylphenyl}acetic acid showed promising results in vitro, indicating the potential of such compounds in cancer treatment (Liu Ying-xiang, 2007).
Antimycobacterial Properties
The antimycobacterial properties of phenoxyacetic acid derivatives, which include compounds similar to this compound, have been explored. One study found that these compounds exhibit significant activity against Mycobacterium tuberculosis, highlighting their potential in treating tuberculosis and related infections (Ali & Shaharyar, 2007).
Crystallography and Molecular Structure
The compound and its variants have been the subject of crystallographic and molecular structure studies. Research on Ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, a derivative, has provided insights into its crystalline structure and molecular interactions, contributing to the understanding of its chemical properties (Sapnakumari et al., 2014).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause certain health hazards . Specific hazard statements include H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
It is known that similar compounds have been used in suzuki–miyaura cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions .
Mode of Action
It can be inferred from related compounds that it may participate in reactions at the benzylic position . In such reactions, 2° and 3° benzylic halides typically react via an SN1 pathway, via the resonance stabilized carbocation .
Biochemical Pathways
It is known that indole derivatives, which have a similar structure, possess various biological activities and can affect a broad range of biochemical pathways .
Result of Action
Similar compounds have been reported to show various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Properties
IUPAC Name |
2-[(4-fluorophenyl)methylcarbamoylamino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FN2O3/c11-8-3-1-7(2-4-8)5-12-10(16)13-6-9(14)15/h1-4H,5-6H2,(H,14,15)(H2,12,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVKOCKOZGFYDPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)NCC(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.